1-hydroxy-2-(4-nitrophenyl)-1,5,6,7-tetrahydro-4H-benzimidazol-4-one

• IUPAC Name: 1-hydroxy-2-(4-nitrophenyl)-6,7-dihydro-5H-benzimidazol-4-one
• InChI: InChI=1S/C13H11N3O4/c17-11-3-1-2-10-12(11)14-13(15(10)18)8-4-6-9(7-5-8)16(19)20/h4-7,18H,1-3H2
• InChI Key: ZBXNVWXVGBCAOX-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C(=O)C1)N=C(N2O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C13H11N3O4
• Molecular Weight: 273.24 g/mol
• Solubility: >41 [ug/mL] (The mean of the results at pH 7.4)

Description

1-hydroxy-2-(4-nitrophenyl)-1,5,6,7-tetrahydro-4H-benzimidazol-4-one is a chemical compound that has attracted attention in scientific research. It is commonly referred to as HNTB and is a benzimidazole derivative. This compound has shown potential in various applications, including medicinal chemistry, material science, and organic synthesis.

Mechanism of Action

The mechanism of action of HNTB is not fully understood. However, it is believed to act by inhibiting certain enzymes and signaling pathways in the body. This can lead to a reduction in inflammation, oxidative stress, and cell proliferation.
Biochemical and Physiological Effects:
HNTB has been shown to have a range of biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines and increase the activity of antioxidant enzymes. HNTB has also been shown to inhibit the growth of cancer cells and reduce the production of reactive oxygen species.

Advantages and Limitations for Lab Experiments

One advantage of using HNTB in lab experiments is its relatively low cost and ease of synthesis. It is also stable under a range of conditions, making it suitable for use in a variety of experiments. However, one limitation is that it has low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on HNTB. One area of interest is its potential as a therapeutic agent for various diseases. Further studies are needed to investigate its efficacy and safety in humans. Additionally, HNTB has shown potential in material science, particularly in the development of new polymers and catalysts. Further research in this area could lead to the development of new materials with unique properties.

Synthesis Methods

The synthesis of HNTB involves the reaction of 4-nitroaniline and 1,2-phenylenediamine in the presence of a catalyst. The reaction takes place at high temperature and pressure, and the resulting product is purified using column chromatography. The yield of HNTB is typically around 50%.

Scientific Research Applications

HNTB has shown potential in various scientific research applications. It has been studied for its antibacterial and antifungal properties. HNTB has also been investigated for its potential as an anti-inflammatory and antioxidant agent. Furthermore, it has shown potential in the treatment of cancer and neurodegenerative diseases.